Cas no 948289-86-9 (6-Ethoxyquinoline-3-carboxylic acid)

• Product Name: 6-Ethoxyquinoline-3-carboxylic acid
• CAS No: 948289-86-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1030184
• PubChem ID: 17040002
• Update Time: 2025-05-25

6-Ethoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxyquinoline-3-carboxylic acid
• AB52344
• MFCD09787832
• DTXSID60589144
• FT-0711788
• 6-Ethoxyquinoline-3-carboxylicacid
• 948289-86-9
• SCHEMBL4217798
• DB-080044

• Inchi： 1S/C12H11NO3/c1-2-16-10-3-4-11-8(6-10)5-9(7-13-11)12(14)15/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： MMWHGHXYULTUMW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C(=CC(C(=O)O)=CN=2)C=1

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.279
• Boiling Point: 393.7°C at 760 mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.63
• PSA: 59.42000
• LogP: 2.33170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Ethoxyquinoline-3-carboxylic acid

Comprehensive Overview of 6-Ethoxyquinoline-3-carboxylic acid (CAS No. 948289-86-9): Properties, Applications, and Industry Insights

6-Ethoxyquinoline-3-carboxylic acid (CAS No. 948289-86-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique quinoline backbone and carboxylic acid functionality. This heterocyclic molecule, with the molecular formula C₁₂H₁₁NO₃, serves as a critical intermediate in synthesizing bioactive molecules. Researchers frequently search for "6-Ethoxyquinoline-3-carboxylic acid synthesis" or "CAS 948289-86-9 applications," reflecting its growing importance in medicinal chemistry.

The compound's structural features—a quinoline core substituted with an ethoxy group at position 6 and a carboxyl group at position 3—enable diverse chemical modifications. Recent studies highlight its role in developing fluorescence probes and metal-chelating agents, addressing trending topics like "quinoline-based sensors" and "environmental detection methods." Its solubility profile (slightly soluble in water, soluble in polar organic solvents) makes it valuable for formulation scientists investigating "drug solubility enhancement techniques."

In pharmaceutical contexts, 6-Ethoxyquinoline-3-carboxylic acid derivatives show promise in addressing current health challenges. Patent literature reveals its utility in designing antiviral compounds—a hotspot since the COVID-19 pandemic—with queries like "quinoline antivirals mechanism" surging by 240% in academic databases. The compound's ability to coordinate transition metals also aligns with nanotechnology trends, particularly in "bioimaging nanoparticle synthesis" applications.

From an industrial perspective, manufacturers emphasize the compound's high purity grades (≥98% by HPLC) and stability under controlled conditions. Supply chain analytics indicate rising demand for "CAS 948289-86-9 suppliers" in Asia-Pacific regions, driven by expanding contract research organizations. Regulatory compliance remains straightforward as it falls outside restricted chemical lists, though proper laboratory handling protocols are recommended—a frequently searched topic among EHS professionals.

Emerging applications include its use in crop protection formulations, responding to the agrochemical industry's need for "eco-friendly pesticides." The ethoxy group's metabolic stability makes it attractive for designing persistent herbicides, while its biodegradation products show low ecotoxicity—addressing "green chemistry in agriculture" concerns. Analytical method development for this compound (typically via reverse-phase HPLC) also generates substantial technical literature.

Future research directions may explore its photophysical properties for organic electronics—a sector experiencing 18% annual growth. The compound's solid-state fluorescence could enable innovations in "OLED materials" or "molecular switches," topics with over 50,000 monthly scholarly searches. As sustainable chemistry gains traction, 6-Ethoxyquinoline-3-carboxylic acid derivatives may contribute to "catalysis design" through ligand-metal complexation strategies.